Cas no 835629-53-3 (methyl 3,8-dimethylazuleno[6,5-b]furan-5-carboxylate)
![methyl 3,8-dimethylazuleno[6,5-b]furan-5-carboxylate structure](https://ossimg.kuujia.com/scimg/836000/835629-53-3x500.png)
835629-53-3 structure
Product Name:methyl 3,8-dimethylazuleno[6,5-b]furan-5-carboxylate
CAS No:835629-53-3
MF:C16H14O3
MW:254.280564785004
CID:1815490
PubChem ID:656394
Update Time:2025-04-21
methyl 3,8-dimethylazuleno[6,5-b]furan-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3,8-dimethylazuleno[6,5-b]furan-5-carboxylate
- azuleno[6,5-b]furan-5-carboxylic acid, 3,8-dimethyl-, methyl ester
- Azuleno[6,5-b]furan-5-carboxylic acid, 3,8-dimethyl-, methyl ester (9CI)
- methyl 1,5-dimethylazuleno[6,7-b]furan-8-carboxylate
- 835629-53-3
- 11-carbomethoxylinderazulene
- CHEMBL497241
- DTXSID80349626
- Methyl 1,5-dimethylazuleno(6,7-b)furan-8-carboxylic acid
- methyl 1,5-dimethylazuleno(6,7-b)furan-8-carboxylate
- Methyl 1,5-dimethylazuleno[6,7-b]furan-8-carboxylic acid
-
- Inchi： 1S/C16H14O3/c1-9-6-15-13(10(2)8-19-15)7-14-11(9)4-5-12(14)16(17)18-3/h4-8H,1-3H3
- InChI Key： IRGLEIHRANDEHS-UHFFFAOYSA-N
- SMILES： COC(C1C2C(C(=CC3=C(C=2)C(C)=CO3)C)=CC=1)=O
Computed Properties
- Exact Mass: 254.094294304g/mol
- Monoisotopic Mass: 254.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 39.4Ų
methyl 3,8-dimethylazuleno[6,5-b]furan-5-carboxylate Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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